Cas no 1416331-48-0 (1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol)

• Product Name: 1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol
• CAS No: 1416331-48-0
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 5244365
• PubChem ID: 131417789
• Update Time: 2024-03-01

1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanol, α,5-dimethyl-
• 1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol
• 1416331-48-0
• EN300-266223

• Inchi： 1S/C5H8N2OS/c1-3(8)5-4(2)9-7-6-5/h3,8H,1-2H3
• InChI Key： ADGODRHFJWLHIQ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±32.0 °C(Predicted)
• pka: 12.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles